N-(3,4-dimethylphenyl)-2-methyloxane-4-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-methyloxane-4-carboxamide
• InChI: InChI=1S/C15H21NO2/c1-10-4-5-14(8-11(10)2)16-15(17)13-6-7-18-12(3)9-13/h4-5,8,12-13H,6-7,9H2,1-3H3,(H,16,17)
• InChI Key: WTPYEDXCXCFPGM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CCO1)C(=O)NC2=CC(=C(C=C2)C)C
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

N-(3,4-dimethylphenyl)-2-methyloxane-4-carboxamide is an organic compound with a complex structure that includes an oxane ring and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dimethylphenyl)-2-methyloxane-4-carboxamide can be achieved through several synthetic routes. One common method involves the reaction of N-(3,4-dimethylphenyl)-α-methyl-β-alanines with ethyl acetoacetate, resulting in the formation of 1-(3,4-dimethylphenyl)-2,5-dimethyl-1,4,5,6-tetrahydro-4(1H)pyridones . The reaction conditions typically include the use of acidic or basic catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dimethylphenyl)-2-methyloxane-4-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions can vary depending on the desired transformation, including temperature, solvent, and catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-methyloxane-4-carboxamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe to study biological processes and interactions.

Medicine: It has potential therapeutic applications, including as a drug candidate for various diseases.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2-methyloxane-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(3,4-dimethylphenyl)-2-methyloxane-4-carboxamide include:

• 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one
• 3,4-Dimethoxyphenethylamine

Uniqueness

This compound is unique due to its specific structural features, including the oxane ring and carboxamide group, which confer distinct chemical and biological properties